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Abstract
Dibutyl oxalate (CAS 2050-60-4), the diester of oxalic acid and n-butanol, is a colorless to

pale yellow liquid with a faint, fruity odor.[1] This versatile organic compound finds extensive

application as a plasticizer, solvent, and a key intermediate in various chemical syntheses.[1][2]

Its utility spans across the production of plastics, coatings, pharmaceuticals, and dyes.[1][2]

This technical guide provides an in-depth overview of dibutyl oxalate, encompassing its

chemical and physical properties, detailed synthesis protocols, primary applications, and

essential safety and toxicological data. The information is tailored for researchers, scientists,

and professionals in drug development who require a thorough understanding of this

compound for their work.

Chemical and Physical Properties
Dibutyl oxalate is characterized by its ester functional groups, which dictate its physical and

chemical behavior. It is soluble in common organic solvents like ethanol and ether but has

limited solubility in water.[1] A summary of its key quantitative properties is presented in Table

1.

Table 1: Physicochemical Properties of Dibutyl Oxalate
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Property Value Reference

Molecular Formula C₁₀H₁₈O₄ [1][3]

Molecular Weight 202.25 g/mol [1][3]

Appearance Colorless to pale yellow liquid [1][4]

Odor Faint, fruity, butyl-like [1][5]

Melting Point -29 °C [6][7]

Boiling Point 239-240 °C at 760 mmHg [5][6]

Density 0.986 g/mL at 25 °C [6]

Refractive Index (n20/D) 1.423

Flash Point
108.89 °C (228.00 °F) (closed

cup)
[5]

Vapor Pressure 0.096 mmHg at 25 °C [8]

Water Solubility Limited/Insoluble [1][4][6]

Solubility in Organic Solvents
Soluble in alcohol, ether, and

oils
[1][5][6]

LogP (o/w) 2.742 (estimated) [4]

Synthesis of Dibutyl Oxalate
Dibutyl oxalate can be synthesized through several routes, with the most common being the

direct esterification of oxalic acid with n-butanol. Other methods include the carbonylation of

carbon monoxide and transesterification.

Synthesis via Esterification of Oxalic Acid
This method involves the reaction of oxalic acid and n-butanol, typically in the presence of an

acid catalyst and a water-removing agent.

Materials:
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Oxalic acid (4.50 g, 0.05 mol)

n-Butanol (18.30 mL, 0.20 mol)

Cyclohexane (1.05 mL, 0.01 mol)

Zeolites (3)

Saturated sodium carbonate solution

Anhydrous magnesium sulfate

Water

Equipment:

100 mL three-necked flask

Heating mantle or electric furnace

Separatory funnel

Spherical condenser

Thermometer

Magnetic stirrer and stir bar (optional, if not using manual stirring)

Beaker

Conical flask

Short-necked funnel

Distillation apparatus

Procedure:
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Feeding: In a 100 mL three-necked flask, sequentially add 4.50 g (0.05 mol) of oxalic acid,

18.30 mL (0.20 mol) of n-butanol, and 1.05 mL (0.01 mol) of cyclohexane. Add three zeolites

to facilitate smooth boiling.

Apparatus Setup: Assemble the apparatus by connecting a separatory funnel containing 2.00

mL of water to the middle neck of the flask and a spherical condenser above it. Insert a

thermometer into the right neck, ensuring the bulb is submerged in the reaction mixture.

Reflux Reaction: Begin heating the mixture. The solid oxalic acid will gradually dissolve, and

the solution will become turbid. Continue heating until the solution boils and refluxes. The

temperature should stabilize at approximately 115°C. Continue the reflux for 30 minutes after

the separatory funnel is completely filled with water, indicating the removal of water formed

during the reaction.

Post-treatment: After the reflux period, remove the heat source and allow the reaction

mixture to cool to around 50°C. Slowly transfer the mixture to a beaker while stirring and add

a saturated sodium carbonate solution dropwise until the cessation of gas evolution and the

pH of the solution is neutral. This step neutralizes any unreacted acid.

Extraction and Drying: Transfer the neutralized mixture to a separatory funnel and wash with

10 mL of water. Discard the lower aqueous layer. Transfer the upper oily layer (crude dibutyl
oxalate) to a conical flask and dry it with anhydrous magnesium sulfate for 20 minutes.

Purification: Filter the dried liquid through a short-necked funnel into a 25 mL round-bottom

flask. Set up a distillation apparatus and distill the crude product, collecting the fraction that

boils between 240-244°C.

Product: The resulting product is a colorless, transparent, oily liquid. Weigh the final product

to calculate the yield. The expected yield is between 4-5 g.[1]
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Reaction Setup

Work-up and Purification

1. Add Reactants
(Oxalic Acid, n-Butanol, Cyclohexane, Zeolites)

to a three-necked flask

2. Assemble Apparatus
(Condenser, Separatory Funnel, Thermometer)

3. Heat and Reflux
(approx. 115°C for 30 min post water separation)

4. Cool and Neutralize
(with saturated Na2CO3 solution)

Reaction Completion

5. Aqueous Wash
(in a separatory funnel)

6. Dry Organic Layer
(with anhydrous MgSO4)

7. Filter

8. Purify by Distillation
(Collect fraction at 240-244°C)

Final Product:
Dibutyl Oxalate

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of dibutyl oxalate via esterification.
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Other Synthesis Methods
Several other catalytic systems and approaches have been developed for the synthesis of

dibutyl oxalate, aiming to improve yield, reduce corrosion, and simplify post-treatment.[9]

These methods are summarized below.

Catalytic Esterification: Various catalysts can be employed for the esterification of oxalic acid

with n-butanol, including potassium bisulfate, ferric chloride hexahydrate, supported

aluminum trichloride, tin tetrachloride pentahydrate, and copper sulfate.[9]

Carbon Monoxide Coupling: Dibutyl oxalate can be prepared directly through the

carbonylation reaction of carbon monoxide, n-butanol, and oxygen in the presence of a

PdCl₂-CuCl oxidation-reduction catalytic system.[9]

Transesterification: This method involves the exchange of the alkyl group of an existing

oxalate ester with a butyl group from butanol.

Starting Materials Synthesis Methods

Oxalic Acid
+ n-Butanol

Direct Esterification
(with acid catalyst)

Carbon Monoxide
+ n-Butanol + Oxygen

Catalytic Carbonylation
(e.g., PdCl2-CuCl)

Another Oxalate Ester
+ n-Butanol Transesterification

Dibutyl Oxalate

Click to download full resolution via product page

Caption: Overview of the primary synthesis routes for dibutyl oxalate.
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Applications
Dibutyl oxalate is a versatile compound with a broad range of applications in various

industries.

Plasticizer: It is widely used as a plasticizer in the manufacturing of polymers such as vinyl,

cellulose acetate, and rubber, enhancing their flexibility and durability.[1][2]

Solvent: It serves as a solvent for nitrocellulose, cellulose esters and ethers, perfumes, and

in the production of coatings.[2][4][9]

Chemical Intermediate: Dibutyl oxalate is a crucial intermediate in organic synthesis for the

production of pharmaceuticals, dyes, and other fine chemicals.[2] It can be used in reactions

like esterification and transesterification to create other organic compounds.[2]

Cosmetics: In the cosmetics industry, it functions as a chelating agent, hair conditioning

agent, and solvent.[10][11]

Other Industrial Uses: It is also used as a precipitating agent in rare-earth metal processing,

a bleaching agent in the textile and wood industries, a rust remover for metal treatment, and

in wastewater treatment.[5][10]

Spectroscopic Data
Spectroscopic data is essential for the identification and characterization of dibutyl oxalate.

Table 2: Spectroscopic Data for Dibutyl Oxalate
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Technique Key Features/Peaks Reference

¹H NMR
Data available for 90 MHz in

CDCl₃.
[9]

¹³C NMR Data available. [7]

Mass Spectrometry (MS)

EI-B mass spectra are

available, with prominent

peaks at m/z 57.0, 41.0, 29.0,

56.0, and 27.0.

[7][10]

Infrared Spectroscopy (IR)
IR spectra (liquid film) are

available.
[12][13]

Safety and Toxicology
Dibutyl oxalate requires careful handling due to its potential health effects. The available

safety and toxicological data are summarized below.

Table 3: Hazard Identification and Classification

Hazard Class Classification Hazard Statement Reference

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation
[7][12]

Serious Eye

Damage/Irritation
Category 1

H318: Causes serious

eye damage
[7][12]

Respiratory or Skin

Sensitization

Skin Sensitization,

Category 1

H317: May cause an

allergic skin reaction
[7][12]

Specific Target Organ

Toxicity (Single

Exposure)

Category 3

(Respiratory system)

H335: May cause

respiratory irritation
[7][12]

Toxicological Profile:
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Acute Toxicity: While specific LD50 data for dibutyl oxalate is limited, related oxalate esters

like diethyl oxalate are considered harmful if swallowed, with reported signs of toxicity

including disturbed respiration, muscle twitching, kidney damage, and central nervous

system effects. Upon absorption, oxalate esters are expected to hydrolyze to the parent

alcohol and the oxalate anion, with the latter being the main contributor to systemic toxicity.

Irritation and Sensitization: Dibutyl oxalate is classified as a skin and eye irritant and a skin

sensitizer.[7][12] It may cause respiratory irritation upon inhalation.[7][12]

Chronic Exposure: Prolonged exposure to oxalates can lead to the formation of calcium

oxalate crystals, which are a major component of kidney stones.

Handling and Safety Precautions:

Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face

protection (tightly fitting safety goggles and a face shield are recommended).[12]

Ventilation: Use only in a well-ventilated area to avoid inhaling vapors, mist, or gas.[5][12]

Handling: Wash hands thoroughly after handling. Contaminated work clothing should not be

allowed out of the workplace.[12]

Storage: Store in a cool, dry, well-ventilated place in a tightly closed container.[5]

Spills: In case of a spill, soak up with an inert absorbent material and dispose of as

hazardous waste. Do not let the product enter drains.[5][12]

Conclusion
Dibutyl oxalate is a commercially significant chemical with a well-established profile of

properties, synthesis methods, and applications. Its role as a plasticizer and chemical

intermediate makes it a valuable compound in numerous industrial processes. This guide

provides essential technical information for researchers and professionals, emphasizing

detailed experimental protocols and structured data presentation to facilitate its safe and

effective use in scientific and developmental endeavors. A thorough understanding of its

chemical behavior and toxicological profile is crucial for its responsible application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.benchchem.com/product/b166012?utm_src=pdf-custom-synthesis
https://wap.guidechem.com/question/how-is-dibutyl-oxalate-synthes-id169109.html
https://pubchem.ncbi.nlm.nih.gov/compound/Diethyl-Oxalate
http://orgsyn.org/demo.aspx?prep=v101p0109
http://www.thegoodscentscompany.com/data/rw1235791.html
https://www.atamanchemicals.com/dibutyl-oxalate_u25545/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12004133/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12004133/
https://pubchem.ncbi.nlm.nih.gov/compound/Dibutyl-oxalate
http://www.orgsyn.org/demo.aspx?prep=v100p0304
https://www.chemicalbook.com/SpectrumEN_2050-60-4_1HNMR.htm
https://www.chemicalbook.com/SpectrumEN_2050-60-4_MS.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Dibutyl_oxalate
https://www.chemicalbook.com/SpectrumEN_2050-60-4_IR1.htm
https://webbook.nist.gov/cgi/cbook.cgi?ID=C2050604&Mask=80
https://www.benchchem.com/product/b166012#dibutyl-oxalate-cas-number-2050-60-4
https://www.benchchem.com/product/b166012#dibutyl-oxalate-cas-number-2050-60-4
https://www.benchchem.com/product/b166012#dibutyl-oxalate-cas-number-2050-60-4
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166012?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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